5-Bromo-2-(diethoxymethyl)-1,3-difluorobenzene

• Molecular Formula: C11H13BrF2O2
• Molecular Weight: 295.12 g/mol
• IUPAC Name: 5-bromo-2-(diethoxymethyl)-1,3-difluorobenzene
• InChI: InChI=1S/C11H13BrF2O2/c1-3-15-11(16-4-2)10-8(13)5-7(12)6-9(10)14/h5-6,11H,3-4H2,1-2H3
• InChI Key: LAXZKWVVCYMNSN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C1=C(C=C(C=C1F)Br)F)OCC

Description

5-Bromo-2-(diethoxymethyl)-1,3-difluorobenzene is a useful research compound. Its molecular formula is C11H13BrF2O2 and its molecular weight is 295.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromo-2,6-difluorobenzaldehyde (22 g, 0.1 mol) was dissolved in ethanol (46 g, 1 mol). Methyl orthoformate (17.76 g, 0.12 mol) and PPTS (2.52 g, 0.01 mol) were added, and then the mixture was heated to reflux for 7 hours. Upon completion, the reaction mixture was directly concentrated in vacuo. The resulting oily solid was taken up in ethyl acetate and washed with saturated aqueous sodium bicarbonate. The organic layer was dried over anhydrous magnesium sulfate, filtered and concentrated in vacuo to afford the title compound. No further purification was performed. 1H NMR (300 MHz, CDCl3): δ 7.00 (d, 2H), 5.60 (s, 1H), 3.68 (q, 2H), 3.49 (q, 2H), 1.17 (t, 6H).